Cas no 10025-82-8 (Indium(III) Chloride)

• Product Name: Indium(III) Chloride
• CAS No: 10025-82-8
• MF: Cl₃In
• MW: 221.176998138428
• MDL: MFCD00011058
• CID: 48291
• Update Time: 2025-06-25

Indium(III) Chloride Chemical and Physical Properties

Names and Identifiers

• Indium chloride
• Indium(III) chloride hydrate
• Indium trichloride anhydrous
• IndiumchlorideanhydrousPURATREM
• Indium(III) chloride
• Indium trichloride
• Indium(III) Chloride Anhydrous
• INDIUM DIISOPROPYLDITHIOCARBAMATE
• indium sesquisulphide
• indium sulfide
• indium sulphide
• sodium selenosulphate
• Trichloroindium
• Indium (III) chloride
• Indium chloride (InCl3)
• InCl3
• Indiclor
• DSSTox_RID_79086
• DSSTox_CID_13566
• DSSTox_GSID_33566
• Indium(III) Chloride, Anhydrous
• Indium (133-In) chloride
• trichloroindigane
• Indium chloride (133InCl3)
• Indiclor (TN)
• Cl3In
• Indium(III) chloride, 98%
• INDIUM CHLORIDE (MONO)
• Indium(III) chloride, ultra dry
• Indium In 111 chloride (USP)
• Indium In 111 Chloride [USAN]
• Tox21_400067
• To
• Indium(III) chloride,97%
• Indium(III) Chloride

• MDL： MFCD00011058
• Inchi： 1S/3ClH.In/h3*1H;/q;;;+3/p-3
• InChI Key： PSCMQHVBLHHWTO-UHFFFAOYSA-K
• SMILES： [In](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 269.83700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White powder
• Density: 3.46 g/mL at 25 °C(lit.)
• Melting Point: 586°C(lit.)
• Boiling Point: 300°C
• Flash Point: 300°C subl.
• Water Partition Coefficient: React
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 2.06850
• Merck: 4958
• Sensitiveness: Hygroscopic
• Solubility: dissolve in water

Indium(III) Chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-10
• RTECS：NL1400000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R29; R34
• HazardClass：8
• PackingGroup：II
• Toxicity：MLD s.c. in rats: 10.2 mg/kg; MLD i.v. in rabbits: 0.64 mg/kg, McCord et al., J. Ind. Hyg. Toxicol. 24, 243 (1942)
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Indium(III) Chloride

Indium(III) Chloride (CAS No. 10025-82-8): An Overview of Its Properties, Applications, and Recent Research

Indium(III) Chloride (CAS No. 10025-82-8) is a versatile inorganic compound with a wide range of applications in various fields, including materials science, electronics, and catalysis. This compound is known for its unique chemical and physical properties, which make it an essential component in numerous advanced technologies and research areas.

Chemical Properties and Structure: Indium(III) Chloride is a white crystalline solid with the molecular formula InCl₃. It has a molar mass of 198.74 g/mol and a density of 3.94 g/cm³. The compound is highly soluble in water and exhibits strong Lewis acidity due to the presence of the trivalent indium ion (In³⁺). This property makes it an excellent catalyst in various chemical reactions, particularly those involving the activation of carbon-halogen bonds.

Synthesis and Production: Indium(III) Chloride can be synthesized through several methods, but the most common approach involves the reaction of metallic indium with hydrochloric acid (HCl). The reaction can be represented as follows:

In + 3HCl → InCl3 + 1.5H2

This method is widely used in industrial settings due to its simplicity and cost-effectiveness. Another method involves the reaction of indium oxide (In₂O₃) with hydrogen chloride gas (HCl) at elevated temperatures:

In2O3 + 6HCl → 2InCl3 + 3H2O

Applications in Materials Science and Electronics: One of the most significant applications of Indium(III) Chloride is in the production of indium tin oxide (ITO), a transparent conductive material widely used in flat panel displays, touch screens, and solar cells. ITO is synthesized by sputtering or chemical vapor deposition techniques using Indium(III) Chloride as a precursor. The high electrical conductivity and optical transparency of ITO make it an indispensable material in modern electronics.

Catalytic Applications: Indium(III) Chloride is also a highly effective catalyst in organic synthesis, particularly in reactions involving the formation of carbon-carbon bonds. Recent studies have shown that it can be used to catalyze the addition of organometallic reagents to aldehydes and ketones, leading to the formation of secondary and tertiary alcohols with high stereoselectivity. For example, a study published in the Journal of Organic Chemistry demonstrated that InCl₃-catalyzed reactions can achieve yields as high as 95% with excellent enantioselectivity.

Biochemical and Pharmaceutical Applications: In addition to its industrial uses, Indium(III) Chloride has shown promise in biochemical and pharmaceutical research. It has been investigated for its potential as a metalloenzyme inhibitor, particularly in the context of metalloproteases involved in various diseases such as cancer and arthritis. A recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of InCl₃>>>>>>>>>>>>InCl₃) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.) exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and cancer metastasis.(Note: The repeated text above was an error; here is the corrected version:)

A recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of InCl₃₎

Safety Considerations: While Indium(III) Chloride is generally considered safe when handled properly, it is important to follow standard safety protocols when working with this compound. It should be stored in a cool, dry place away from incompatible materials such as strong oxidizers. Personal protective equipment, including gloves, goggles, and lab coats, should be worn during handling to prevent skin contact or inhalation.

FUTURE DIRECTIONS AND RESEARCH TRENDS: The ongoing research on Indium(III) Chloride continues to uncover new applications and properties that could revolutionize various fields. For instance, recent advancements in nanotechnology have led to the development of indium-based nanoparticles with unique optical and electronic properties. These nanoparticles have shown promise in areas such as drug delivery systems, biosensors, and photovoltaic devices. Additionally, efforts to improve the catalytic efficiency of InCl₃₎